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Compound of Interest

Compound Name: 1,10-Dibromodecane-D20

Cat. No.: B585273

An In-Depth Technical Guide to 1,10-
Dibromodecane-D20

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1,10-Dibromodecane-D20, a
deuterated analog of 1,10-Dibromodecane. Its primary application is as an internal standard for
guantitative analyses in various research and development settings.

Core Compound Data

1,10-Dibromodecane-D20 is a stable isotope-labeled compound essential for enhancing the
accuracy and precision of quantitative analytical methods.[1] The replacement of hydrogen
atoms with deuterium results in a molecule that is chemically similar to its non-deuterated
counterpart but has a different mass, allowing for its use as an internal standard in mass
spectrometry-based assays.

Quantitative Data Summary

The following table summarizes the key quantitative data for 1,10-Dibromodecane-D20 and its
non-deuterated analog for comparative purposes.
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1,10-Dibromodecane (for

Property 1,10-Dibromodecane-D20
reference)
CAS Number 150017-88-2 4101-68-2[2][3][4]
Molecular Formula C10D20Br2 C1oH20Br2[2][5]
Molecular Weight 320.20 300.07 g/mol [2][4]
Melting Point Not available 25-27 °C[4][6][7]
Boiling Point Not available 160 °C at 15 mmHg[4][6][7]
Density Not available 1.335 g/mL at 25 °C[4][6][7]

Application in Quantitative Analysis

1,10-Dibromodecane-D20 is primarily utilized as an internal standard in quantitative analytical
techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS).[1] The addition of a known quantity of the
deuterated standard to samples and calibration standards allows for the correction of variations
that may occur during sample preparation, injection, and ionization, thereby improving the
accuracy and reliability of the analytical results.

Experimental Protocols

The following is a representative protocol for the use of a deuterated internal standard, such as
1,10-Dibromodecane-D20, in a quantitative LC-MS/MS analysis. This protocol is a general
guideline and may require optimization for specific applications.

Preparation of Stock and Working Solutions

e Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh approximately 1
mg of the non-deuterated analyte and 1,10-Dibromodecane-D20. Dissolve each in a
suitable organic solvent (e.g., methanol or acetonitrile) to a final volume of 1 mL.

o Working Standard Solutions: Prepare a series of working standard solutions by performing
serial dilutions of the analyte stock solution. These solutions will be used to construct a
calibration curve.
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« Internal Standard Spiking Solution: Prepare a working solution of 1,10-Dibromodecane-D20
at a concentration that provides a stable and robust signal in the mass spectrometer. This
concentration should be kept consistent across all samples, calibrators, and quality controls.

Sample Preparation (Protein Precipitation Example)

This protocol is a common method for extracting small molecules from biological matrices like
plasma or serum.

» Aliquoting: In a microcentrifuge tube, add 100 pL of each sample (calibrator, quality control,
or unknown).

o Spiking: Add 10 pL of the internal standard spiking solution to each tube.

» Vortexing: Briefly vortex the tubes to ensure thorough mixing.

o Precipitation: Add 300 pL of cold acetonitrile to each tube to precipitate proteins.
» Vortexing: Vigorously vortex each tube for at least 30 seconds.

o Centrifugation: Centrifuge the tubes to pellet the precipitated proteins.

o Supernatant Transfer: Carefully transfer the supernatant to a clean tube or vial for LC-
MS/MS analysis.

Visualizing the Workflow

The following diagrams illustrate the logical flow of a quantitative analysis using an internal
standard.
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Caption: Workflow for quantitative analysis using an internal standard.
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Signaling Pathways

As a synthetic, deuterated aliphatic hydrocarbon, 1,10-Dibromodecane-D20 is not known to
be involved in any biological signaling pathways. Its utility is confined to its role as an analytical
tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,10-Dibromodecane-D20 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585273#1-10-dibromodecane-d20-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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